Cas no 1797730-23-4 (1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide)

• Product Name: 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide
• CAS No: 1797730-23-4
• MF: C₁₉H₂₀ClN₇O₂
• MW: 413.860801696777
• CID: 6330703
• PubChem ID: 71810975
• Update Time: 2025-07-02

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6456-2231
• 1797730-23-4
• N-(3-CHLORO-4-METHOXYPHENYL)-1-[6-(1,2,4-TRIAZOL-1-YL)PYRIDAZIN-3-YL]PIPERIDINE-4-CARBOXAMIDE
• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide
• AKOS024569212

• Inchi： 1S/C19H20ClN7O2/c1-29-16-3-2-14(10-15(16)20)23-19(28)13-6-8-26(9-7-13)17-4-5-18(25-24-17)27-12-21-11-22-27/h2-5,10-13H,6-9H2,1H3,(H,23,28)
• InChI Key： GICIDICBSMLXPA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1CCN(C2=CC=C(N3C=NC=N3)N=N2)CC1)=O)OC

Computed Properties

• Exact Mass: 413.1367006g/mol
• Monoisotopic Mass: 413.1367006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide

Introduction to 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide and Its Significance in Modern Chemical Biology

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide, a compound with the CAS number 1797730-23-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its fused heterocyclic system and functional groups, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways.

The compound's core structure incorporates a pyridazine moiety linked to a triazole ring, both of which are well-documented for their role in modulating various biological processes. The piperidine ring further enhances its complexity, contributing to favorable pharmacokinetic properties such as solubility and metabolic stability. The presence of a 3-chloro-4-methoxyphenyl substituent adds another layer of functionality, enabling interactions with specific biological targets with high selectivity.

Recent studies have highlighted the importance of such multifunctional scaffolds in drug discovery. The 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide derivative has been explored for its potential in inhibiting key enzymes involved in inflammatory responses and cancer progression. Its ability to modulate the activity of enzymes like kinases and phosphodiesterases has opened new avenues for therapeutic intervention.

In particular, the triazole component of the molecule has been shown to exhibit significant anti-inflammatory properties. This is attributed to its ability to interfere with the signaling pathways that lead to inflammation, thereby reducing the expression of pro-inflammatory cytokines. The pyridazine ring, on the other hand, contributes to the molecule's binding affinity for certain protein targets, enhancing its efficacy as a pharmacological agent.

The 3-chloro-4-methoxyphenyl group plays a crucial role in determining the compound's selectivity. This substituent allows for optimal positioning within the active site of target enzymes, ensuring precise interactions that minimize off-target effects. Such selectivity is critical in drug development, as it reduces the likelihood of adverse side effects and improves overall therapeutic outcomes.

Current research is focusing on synthesizing analogs of 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide to enhance its pharmacological profile. By modifying the substituents and exploring different functional groups, scientists aim to develop more potent and selective inhibitors for various diseases. These efforts are supported by advanced computational modeling techniques that predict molecular interactions and optimize drug design.

The compound's potential extends beyond its anti-inflammatory properties. Preliminary studies suggest that it may also exhibit antiviral and anticancer activities. The ability of 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide to disrupt essential cellular processes in pathogens makes it a promising candidate for developing novel therapeutics against infectious diseases and cancer.

One of the most exciting aspects of this compound is its potential for combination therapy. By pairing it with other drugs that target different pathways, researchers hope to achieve synergistic effects that enhance treatment outcomes. This approach is particularly relevant in addressing complex diseases like cancer, where multiple mechanisms are often involved.

The development of 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide also underscores the importance of interdisciplinary collaboration in chemical biology. The integration of synthetic chemistry, computational biology, and pharmacology has been instrumental in uncovering its potential applications. Such collaborative efforts are essential for advancing our understanding of complex biological systems and developing effective treatments.

In conclusion, 1-(6-(1H-1,2,4-triazol-1-ylo)pyridazin}-N((3-chlororyphenyl))piperidiner*carb*oxamid* (CAS no 1797730*23*-) represents a significant breakthrough in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for studying disease mechanisms and developing new therapeutics. As research continues to uncover its full potential,this compound is poised to play a crucial role in shaping the future of chemical biology and medicine.